Cas no 2227718-66-1 ((2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol)

(2S)-1-[1-Methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol is a chiral secondary alcohol featuring a pyrazole core substituted with a tetrahydropyran (oxane) ring. The stereospecific (S)-configuration at the propan-2-ol moiety enhances its potential as a building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals. The oxan-4-yl group contributes to improved solubility and metabolic stability, while the methylated pyrazole ring offers structural rigidity. This compound is valuable in medicinal chemistry for its ability to serve as a versatile intermediate in the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents. Its well-defined stereochemistry and functional group compatibility make it suitable for precise synthetic applications.
(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol structure
2227718-66-1 structure
Product Name:(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol
CAS No:2227718-66-1
MF:C12H20N2O2
MW:224.299403190613
CID:6077586
PubChem ID:165662695
Update Time:2025-05-20

(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol
    • (2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
    • 2227718-66-1
    • EN300-1727884
    • Inchi: 1S/C12H20N2O2/c1-9(15)7-11-8-14(2)13-12(11)10-3-5-16-6-4-10/h8-10,15H,3-7H2,1-2H3/t9-/m0/s1
    • InChI Key: OANGJHABMMTLBQ-VIFPVBQESA-N
    • SMILES: O1CCC(C2C(=CN(C)N=2)C[C@H](C)O)CC1

Computed Properties

  • Exact Mass: 224.152477885g/mol
  • Monoisotopic Mass: 224.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 47.3Ų

(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1727884-0.05g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
0.05g
$1779.0 2023-09-20
Enamine
EN300-1727884-0.1g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
0.1g
$1863.0 2023-09-20
Enamine
EN300-1727884-0.25g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
0.25g
$1948.0 2023-09-20
Enamine
EN300-1727884-0.5g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
0.5g
$2033.0 2023-09-20
Enamine
EN300-1727884-1.0g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
1g
$2118.0 2023-06-04
Enamine
EN300-1727884-2.5g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
2.5g
$4150.0 2023-09-20
Enamine
EN300-1727884-5.0g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
5g
$6140.0 2023-06-04
Enamine
EN300-1727884-10.0g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
10g
$9105.0 2023-06-04
Enamine
EN300-1727884-1g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
1g
$2118.0 2023-09-20
Enamine
EN300-1727884-5g
(2S)-1-[1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-yl]propan-2-ol
2227718-66-1
5g
$6140.0 2023-09-20

Additional information on (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol

Compound Introduction: (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol (CAS No. 2227718-66-1)

(2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol is a meticulously crafted organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2227718-66-1, belongs to a class of heterocyclic derivatives that exhibit promising biological activities. The intricate arrangement of its functional groups, including the pyrazole and oxane moieties, contributes to its distinctive chemical properties and potential therapeutic applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the (2S) configuration at the propanol moiety underscores the importance of stereochemistry in determining its biological efficacy. This aspect is particularly relevant in drug development, where enantiomeric purity can significantly influence pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives due to their diverse biological activities. The pyrazole scaffold is known for its role as a pharmacophore in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The incorporation of an oxan-4-yl group into the molecular structure further enhances its complexity and may contribute to unique interactions with biological targets.

Current research indicates that compounds featuring both pyrazole and oxane moieties exhibit promising properties as modulators of enzyme activity and receptor binding. For instance, studies have suggested that such derivatives may interfere with key signaling pathways involved in diseases like cancer and neurodegeneration. The specific arrangement of atoms in (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol may facilitate selective binding to these targets, offering a potential therapeutic edge.

The compound's structural features also make it an attractive candidate for further derivatization, allowing chemists to fine-tune its properties for specific applications. By modifying functional groups or introducing additional moieties, researchers can explore new pharmacological profiles and optimize drug-like characteristics such as solubility, bioavailability, and metabolic stability.

The field of medicinal chemistry has seen significant advancements in the design and synthesis of heterocyclic compounds like (2S)-1-1-methyl-3-(oxan-4-yl)-1H-pyrazol-4-ylpropan-2-ol. These advancements are driven by the need for more effective and targeted therapies. The integration of computational methods and high-throughput screening has accelerated the discovery process, enabling researchers to identify promising candidates more efficiently.

In conclusion, the compound (2S)-1-1-methyl-3-(oxan-4-yloxy)-lH-pyrazol-l(5H)-ylpropan-l-lactol (CAS No. 222771866)

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd